Cas no 118327-83-6 (3-ethyl-2,3-dihydro-1H-Isoindol-1-one)

• Product Name: 3-ethyl-2,3-dihydro-1H-Isoindol-1-one
• CAS No: 118327-83-6
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• CID: 1100816
• PubChem ID: 14048271
• Update Time: 2025-04-20

3-ethyl-2,3-dihydro-1H-Isoindol-1-one Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-2,3-dihydro-1H-Isoindol-1-one
• 3-ethyl-2,3-dihydroisoindol-1-one
• SCHEMBL13684801
• 1H-Isoindol-1-one, 3-ethyl-2,3-dihydro-
• 118327-83-6
• DTXSID80555028

• Inchi： 1S/C10H11NO/c1-2-9-7-5-3-4-6-8(7)10(12)11-9/h3-6,9H,2H2,1H3,(H,11,12)
• InChI Key： JEADTHISNZSTFP-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(CC)N1

Computed Properties

• Exact Mass: 161.084063974g/mol
• Monoisotopic Mass: 161.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones